4-(4-ethoxy-3-methoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide

• IUPAC Name: 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O4/c1-5-29-17-11-10-15(12-18(17)28-4)20-19(14(3)23-22(27)25-20)21(26)24-16-9-7-6-8-13(16)2/h6-12,20H,5H2,1-4H3,(H,24,26)(H2,23,25,27)
• InChI Key: AWVFBGCJPJQSAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(NC(=O)N2)C)C(=O)NC3=CC=CC=C3C)OC
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

4-(4-ethoxy-3-methoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C22H25N3O4 and its molecular weight is 395.459. The purity is usually 95%.
BenchChem offers high-quality 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-ethoxy-3-methoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antiviral Activities

Research has also explored the cytotoxic properties of related pyrazolo[1,5-a]pyrimidine derivatives, highlighting their potential in cancer treatment. These derivatives exhibited significant in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential as chemotherapeutic agents (Hassan, Hafez, & Osman, 2014). Another study focused on the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, which were investigated for their cytotoxicity against four human cancer cell lines, contributing to the understanding of structure-activity relationships in anticancer drug design (Hassan, Hafez, Osman, & Ali, 2015).

Antimicrobial and Antifungal Applications

The antimicrobial and antifungal potentials of chromone-pyrimidine coupled derivatives have been investigated, demonstrating significant in vitro antibacterial and antifungal activities. These compounds have been evaluated against various microbial strains, showing promising results that could lead to new therapeutic agents. Additionally, enzyme assay studies and molecular docking analyses have been conducted to understand their mechanisms of action, further contributing to the field of antimicrobial research (Tiwari et al., 2018).